Cas no 2227732-59-2 (rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine)
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanamine, 2-[(methylsulfonyl)methyl]-, (1R,2R)-
- rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine
- 2227732-59-2
- EN300-1990372
-
- Inchi: 1S/C5H11NO2S/c1-9(7,8)3-4-2-5(4)6/h4-5H,2-3,6H2,1H3/t4-,5+/m0/s1
- InChI Key: LBPXBDLSUJCWDT-CRCLSJGQSA-N
- SMILES: [C@@H]1(N)C[C@H]1CS(C)(=O)=O
Computed Properties
- Exact Mass: 149.05104977g/mol
- Monoisotopic Mass: 149.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.249±0.06 g/cm3(Predicted)
- Boiling Point: 321.0±15.0 °C(Predicted)
- pka: 8.48±0.40(Predicted)
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1990372-1g |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine |
2227732-59-2 | 1g |
$1299.0 | 2023-09-16 | ||
| Enamine | EN300-1990372-5g |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine |
2227732-59-2 | 5g |
$3770.0 | 2023-09-16 | ||
| Enamine | EN300-1990372-10g |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine |
2227732-59-2 | 10g |
$5590.0 | 2023-09-16 | ||
| Enamine | EN300-1990372-0.05g |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine |
2227732-59-2 | 0.05g |
$1091.0 | 2023-09-16 | ||
| Enamine | EN300-1990372-0.1g |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine |
2227732-59-2 | 0.1g |
$1144.0 | 2023-09-16 | ||
| Enamine | EN300-1990372-0.25g |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine |
2227732-59-2 | 0.25g |
$1196.0 | 2023-09-16 | ||
| Enamine | EN300-1990372-0.5g |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine |
2227732-59-2 | 0.5g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1990372-1.0g |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine |
2227732-59-2 | 1g |
$1299.0 | 2023-06-03 | ||
| Enamine | EN300-1990372-2.5g |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine |
2227732-59-2 | 2.5g |
$2548.0 | 2023-09-16 | ||
| Enamine | EN300-1990372-5.0g |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine |
2227732-59-2 | 5g |
$3770.0 | 2023-06-03 |
rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine
Rac-(1R,2R)-2-(Methanesulfonylmethyl)cyclopropan-1-amine (CAS No. 2227732-59-2): An Overview of a Promising Compound in Chemical and Pharmaceutical Research
Rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine (CAS No. 2227732-59-2) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in chemical and pharmaceutical research. This compound, characterized by its distinct chemical structure, has shown promise in various areas, including medicinal chemistry, drug discovery, and synthetic organic chemistry. This article aims to provide a comprehensive overview of rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine, highlighting its chemical properties, synthesis methods, biological activities, and potential therapeutic applications.
Chemical Structure and Properties
Rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine is a chiral compound with the molecular formula C6H13NO2S. The compound features a cyclopropane ring with a methanesulfonyl-substituted methyl group and an amine functional group. The presence of the chiral centers at the 1 and 2 positions of the cyclopropane ring results in the racemic mixture of (1R,2R) and (1S,2S) enantiomers. The molecular weight of rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine is approximately 159.23 g/mol.
The physical properties of rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine include its appearance as a white crystalline solid with a melting point ranging from 65 to 68°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The compound's stability under various conditions is an important consideration for its use in research and development.
Synthesis Methods
The synthesis of rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine has been explored through several routes, each offering unique advantages and challenges. One common approach involves the reaction of a cyclopropylamine derivative with methanesulfonyl chloride in the presence of a base such as triethylamine. This method typically yields the desired product in moderate to good yields.
An alternative synthetic route involves the use of transition metal-catalyzed reactions to form the cyclopropane ring and introduce the methanesulfonyl substituent. For example, palladium-catalyzed coupling reactions have been employed to construct the cyclopropane framework efficiently. These methods are particularly useful for preparing enantiomerically pure forms of the compound through asymmetric synthesis techniques.
Biological Activities and Mechanisms of Action
Rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine has been investigated for its biological activities and potential therapeutic applications. Recent studies have shown that this compound exhibits significant activity against various biological targets, making it a promising candidate for drug development.
In vitro assays have demonstrated that rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine possesses potent anti-inflammatory properties. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human immune cells. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, research has indicated that rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, treatment with this compound has shown promising results in improving cognitive function and motor coordination.
Clinical Trials and Therapeutic Potential
The promising preclinical data on rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetic profile of the compound in healthy volunteers. Preliminary results from these trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects observed.
If these initial trials prove successful, subsequent phase II trials will be conducted to evaluate the efficacy of rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine in specific patient populations suffering from inflammatory or neurodegenerative conditions. The ultimate goal is to develop this compound into a safe and effective therapeutic agent that can improve patient outcomes.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine highlights its potential as a valuable tool in both basic scientific investigations and clinical applications. Future studies will likely focus on optimizing synthetic methods to produce enantiomerically pure forms of the compound for more targeted therapeutic effects.
In addition to its anti-inflammatory and neuroprotective properties, further exploration may reveal additional biological activities that could expand its utility in different medical fields. As our understanding of this compound continues to grow, it is anticipated that it will play an increasingly important role in advancing chemical and pharmaceutical research.
2227732-59-2 (rac-(1R,2R)-2-(methanesulfonylmethyl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)